Cas no 1361650-77-2 (4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile)

• Product Name: 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile
• CAS No: 1361650-77-2
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 4991379
• Update Time: 2025-08-02

4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile

• Inchi： 1S/C13H5Cl4N/c14-10-3-1-7(5-8(10)6-18)9-2-4-11(15)13(17)12(9)16/h1-5H
• InChI Key： SUHXJJAAGPWCOQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=C(C#N)C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 316.915
• Monoisotopic Mass: 314.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 23.8

Additional information on 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile

Research Briefing on 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile (CAS: 1361650-77-2) in Chemical Biology and Pharmaceutical Applications

The compound 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile (CAS: 1361650-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chlorinated biphenyl derivative exhibits unique structural and functional properties, making it a subject of interest for various applications, including drug discovery, environmental toxicology, and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, providing new insights into its molecular mechanisms and applications.

One of the key areas of research has been the synthesis and optimization of 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods have enabled researchers to explore the compound's structural-activity relationships (SAR) and its interactions with biological targets. The compound's chlorinated aromatic rings and nitrile functional group contribute to its stability and reactivity, which are critical for its potential applications.

In the context of biological activity, recent studies have investigated the compound's effects on cellular pathways and its potential as a therapeutic agent. Preliminary findings suggest that 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile may modulate specific enzymatic activities, particularly those involved in oxidative stress and inflammation. These properties make it a candidate for further development in treating diseases such as cancer and neurodegenerative disorders. However, its toxicity profile and environmental impact remain areas of active research, given the potential risks associated with chlorinated compounds.

Environmental toxicology studies have also highlighted the persistence and bioaccumulation potential of 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile. Researchers are exploring its degradation pathways and the development of remediation strategies to mitigate its environmental footprint. These efforts are crucial for ensuring the safe use and disposal of the compound in industrial and pharmaceutical settings.

In conclusion, 4,2',3',4'-Tetrachlorobiphenyl-3-carbonitrile (CAS: 1361650-77-2) represents a promising yet complex compound in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action, optimize its synthesis, and evaluate its therapeutic and environmental implications. The integration of multidisciplinary approaches will be essential for unlocking its full potential while addressing associated challenges.